Cas no 1880597-61-4 (benzyl N-[(5-bromo-2,3-dihydro-1-benzofuran-7-yl)methyl]carbamate)

• Product Name: benzyl N-[(5-bromo-2,3-dihydro-1-benzofuran-7-yl)methyl]carbamate
• CAS No: 1880597-61-4
• MF: C₁₇H₁₆BrNO₃
• MW: 362.217844009399
• CID: 5998292
• PubChem ID: 165913960
• Update Time: 2025-05-24

benzyl N-[(5-bromo-2,3-dihydro-1-benzofuran-7-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1880597-61-4
• EN300-4605149
• benzyl N-[(5-bromo-2,3-dihydro-1-benzofuran-7-yl)methyl]carbamate

• Inchi： 1S/C17H16BrNO3/c18-15-8-13-6-7-21-16(13)14(9-15)10-19-17(20)22-11-12-4-2-1-3-5-12/h1-5,8-9H,6-7,10-11H2,(H,19,20)
• InChI Key： DTGLFMPZUNRSDI-UHFFFAOYSA-N
• SMILES： BrC1C=C(CNC(=O)OCC2C=CC=CC=2)C2=C(C=1)CCO2

Computed Properties

• Exact Mass: 361.03136g/mol
• Monoisotopic Mass: 361.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-[(5-bromo-2,3-dihydro-1-benzofuran-7-yl)methyl]carbamate

Introduction to Benzyl N-[(5-Bromo-2,3-Dihydro-1-Benzofuran-7-Yl)Methyl]Carbamate (CAS No. 1880597-61-4)

Benzyl N-[(5-bromo-2,3-dihydro-1-benzofuran-7-yl)methyl]carbamate, with the CAS registry number 1880597-61-4, is a complex organic compound that has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of carbamates, which are widely used in various applications due to their versatile chemical properties. The structure of this compound is characterized by a benzofuran ring system, which is a fused bicyclic structure consisting of a benzene ring and a furan ring. The presence of a bromine atom at the 5-position of the benzofuran ring adds to its chemical uniqueness and potential reactivity.

The synthesis of Benzyl N-[(5-bromo-2,3-dihydro-1-benzofuran-7-yl)methyl]carbamate involves a series of carefully designed organic reactions. One common approach is the nucleophilic substitution reaction, where the bromine atom in the benzofuran system acts as a leaving group. This reaction is often facilitated by the use of strong bases or transition metal catalysts to enhance reactivity. The carbamate group is introduced via an esterification or amidation reaction, depending on the specific conditions employed.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structural features make it an attractive candidate for exploring new therapeutic agents. For instance, researchers have investigated its potential as an anti-inflammatory agent due to its ability to modulate key enzymes involved in inflammatory pathways. Additionally, its role as a kinase inhibitor has been explored in preclinical models, suggesting its potential utility in cancer therapy.

In terms of applications, Benzyl N-[(5-bromo-2,3-dihydro-1-benzofuran-7-Yl)Methyl]Carbamate has found utility in various areas beyond pharmaceuticals. Its use in agrochemicals as a potential fungicide or insecticide has been reported in recent literature. Furthermore, its role as a building block for more complex molecules in organic synthesis has been well-documented.

The chemical stability and reactivity of this compound are influenced by several factors, including temperature, pH levels, and exposure to light. These factors are critical considerations during both synthesis and storage processes. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound's structure and purity. These analytical methods provide insights into its molecular conformation and functional group interactions, which are crucial for understanding its chemical behavior.

In conclusion, Benzyl N - [(5 - bromo - 2 , 3 - dihydro - 1 - benzofuran - 7 - yl ) methyl ] carbamate ( CAS No . 1880597 - 61 - 4 ) stands out as a significant molecule with diverse applications across multiple disciplines . Its unique chemical properties , coupled with ongoing research into its therapeutic potential , position it as an important subject for future scientific exploration . As our understanding of this compound deepens , it is likely to play an increasingly pivotal role in advancing both academic research and industrial applications .